Cas no 342385-52-8 (L-Xylo-2-Hexulosonic Acid Hydrate)

L-Xylo-2-Hexulosonic Acid Hydrate Properties

Names and Identifiers

• L-xylo-2-Hexulosonicacid, hydrate (9CI)
• 2-KETO-L-GULONIC ACID
• L-Xylo-2-Hexulosonic Acid Hydrate
• -KETO-L-GULONIC ACID
• 2-KETO-L-GULONIC ACID HYDRATE
• 773WWQ6UFE
• Q27160223
• NSC-87544
• UNII-773WWQ6UFE
• FT-0612737
• 91548-32-2
• Provitamin C
• NSC87544
• 342385-52-8
• 2-Ketogluconsaure
• CCG-40508
• SB46670
• Hex-2-ulosonic acid
• DTXSID30859528
• 3,4,5,6-tetrahydroxy-2-oxohexanoic acid
• C148B2AC-3424-4B69-892E-44B5D2F8C070
• D-arabino-Hexulosonic acid
• 2-keto-L-gluconate
• 2-Keto-L-galactonic acid
• Gluconic acid, 2-oxo-
• CHEBI:88378
• SCHEMBL2903691
• EINECS 211-574-9
• PD166035
• 2-Ketoidonate
• 2-keto-D-gluconate
• 73803-83-5
• EN300-25692370
• AKOS006282126
• 526-98-7
• EINECS 208-403-5
• L-xylo-Hex-2-ulosonic acid
• Q27109187
• L-Xylo-2-Hexulosonic Acid; L-Xylo-Hexulosonic Acid; 2-Keto-L-idonic Acid; 2-Keto-L-gulonic Acid; 2-Keto-L-Gulonic Acid; L-Xylohexulosonic Acid
• ASCORBIC ACID IMPURITY C [EP IMPURITY]
• E72647
• EC 208-403-5
• (3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
• L-Ketoidonate
• L-Ketoidonic acid
• HY-158080
• L-sorbosonic acid
• NS00008030
• Gulonic acid, 2-oxo-
• CS-1036554
• UNII-I49386U15C
• L-sorbosonate
• CHEBI:19543
• 2-Keto-L-idonic acid
• Idonic acid, 2-keto-, L-
• 2-KETO-L-GULONIC ACID [MI]
• L-Xylohexulosonate
• 2-Oxo-l-gulonic acid
• SCHEMBL149382
• L-xylo-2-Hexulosonic acid
• 2-dehydro-L-idonic acid
• 6DBA7178-9A91-4E10-8B9E-22EBA19458C8
• 3-keto-L-Gulonic acid
• I49386U15C
• DTXSID901031512
• Provitamin C, (L-xylo)-isomer
• 2-keto-L-gulonate
• L-Xylohexulosonic acid
• l-xylo-hexulosonic acid
• +Expand

• MDL： MFCD06799011
• InChIKey： AJDGHHWRQQMMDK-HAYYNCRMSA-N
• Inchi： InChI=1S/C6H10O7.H2O/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-4,7-10H,1H2,(H,12,13);1H2/t2-,3+,4-;/m1./s1
• SMILES： O.OC[C@H]([C@@H]([C@H](C(C(=O)O)=O)O)O)O

Computed Properties

• Exact Mass: 194.04300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.034828
• Heavy Atom Count: 14
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: -2.9
• Tautomer Count: 41
• Surface Charge: 0
• Topological Polar Surface Area: 136

Experimental Properties

• LogP: -3.28490
• PSA: 135.29000
• Refractive Index: 1.593
• Boiling Point: 550.6°Cat760mmHg
• Melting Point: 159-162 °C
• Flash Point: 300.9°C
• Solubility: DMSO, Methanol (Slightly), Water (Slightly)
• Color/Form: solid
• Solubility: Not determined

L-Xylo-2-Hexulosonic Acid Hydrate Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere
• Risk Phrases： 36/37/38

L-Xylo-2-Hexulosonic Acid Hydrate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%